N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H12N4O2S2/c21-15(10-1-2-11-13(7-10)24-9-19-11)17-4-5-20-8-18-12-3-6-23-14(12)16(20)22/h1-3,6-9H,4-5H2,(H,17,21)
• InChI Key: MPRGSJSNVLNACB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)NCCN3C=NC4=C(C3=O)SC=C4)SC=N2
• Molecular Formula: C16H12N4O2S2
• Molecular Weight: 356.4 g/mol
• CAS No.: 2034504-03-3

Description

“N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzo[d]thiazole-6-carboxamide” is a compound that belongs to the class of thieno[3,2-d]pyrimidin-4-amines. These compounds have been reported to inhibit Cytochrome bd oxidase (Cyt-bd), an attractive drug target in Mycobacterium tuberculosis.

Synthesis Analysis

The synthesis of pyrimidine derivatives, which includes thieno[3,2-d]pyrimidin-4-amines, involves an oxidative [3 + 2 + 1] three-component annulation of amidines, ketones, and N,N-dimethylaminoethanol as the one carbon source. This reaction tolerates many important functional groups.

Scientific Research Applications

Metabolism and Disposition in Human Studies

• Pharmacokinetics and Metabolic Patterns

  A study on the metabolism and disposition of Dabigatran, a direct thrombin inhibitor, in humans provides insight into how similar compounds are absorbed, metabolized, and excreted. Dabigatran etexilate, its prodrug, undergoes rapid conversion to dabigatran, with a significant portion excreted as unchanged drug in urine and feces. This study emphasizes the importance of understanding metabolic pathways for therapeutic efficacy and safety (Blech et al., 2008).

• Detection for Doping Control

  Another research application involves the detection of bemitil and its metabolite in urine for doping control analysis. This reflects the broader application of analytical techniques to monitor and regulate the use of performance-enhancing substances. Such methodologies are crucial for ensuring fairness in sports and understanding the pharmacokinetics of substances like bemitil (Kwiatkowska et al., 2018).

Neuroprotective Applications

• PET Imaging in Neurodegenerative Diseases: Compounds like Pittsburgh compound B ([11C]PiB), used as a biomarker for PET imaging of brain β-amyloid deposition in Alzheimer's disease, highlight the role of chemically sophisticated molecules in diagnosing and understanding neurodegenerative diseases. Studies on [11C]PiB's blood-brain transfer offer insights into its utility in detecting disease progression and evaluating therapeutic interventions (Gjedde et al., 2013).

Mechanism of Action

Thieno[3,2-d]pyrimidin-4-amines, including “N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzo[d]thiazole-6-carboxamide”, inhibit Cytochrome bd oxidase (Cyt-bd), an enzyme that is an attractive drug target in Mycobacterium tuberculosis.